Cas no 2168169-11-5 (N-(5-oxo-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropanecarboxamide)

• Product Name: N-(5-oxo-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropanecarboxamide
• CAS No: 2168169-11-5
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 6050461
• PubChem ID: 146284235
• Update Time: 2025-10-30

N-(5-oxo-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-oxo-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropanecarboxamide
• 2168169-11-5
• EN300-196679
• SCHEMBL21603821

• Inchi： 1S/C12H13NO2S/c14-9-3-4-10-8(5-9)6-11(16-10)13-12(15)7-1-2-7/h6-7H,1-5H2,(H,13,15)
• InChI Key： HXJJZPOREFMCMQ-UHFFFAOYSA-N
• SMILES： S1C(=CC2CC(CCC1=2)=O)NC(C1CC1)=O

Computed Properties

• Exact Mass: 235.06669983g/mol
• Monoisotopic Mass: 235.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.4Ų

Additional information on N-(5-oxo-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropanecarboxamide

Comprehensive Overview of N-(5-oxo-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropanecarboxamide (CAS No. 2168169-11-5)

The compound N-(5-oxo-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropanecarboxamide, identified by its CAS No. 2168169-11-5, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropanecarboxamide moiety attached to a tetrahydrobenzothiophene core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of metabolic and inflammatory diseases.

In recent years, the demand for novel heterocyclic compounds like N-(5-oxo-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropanecarboxamide has surged, driven by advancements in precision medicine and personalized therapies. This compound's benzothiophene scaffold is known for its bioactivity, often associated with anti-inflammatory and antioxidant properties. Coupled with the cyclopropane group, which enhances metabolic stability, this molecule is a promising candidate for further investigation in drug design.

One of the most frequently searched questions in scientific databases revolves around the synthetic pathways for CAS No. 2168169-11-5. The synthesis typically involves multi-step organic reactions, including cyclization and amidation, to achieve the desired purity and yield. Researchers also inquire about its solubility and stability under various conditions, as these factors are critical for formulation development. Recent studies highlight its compatibility with common organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in in vitro assays.

The growing interest in N-(5-oxo-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropanecarboxamide is also linked to its potential role in addressing oxidative stress-related disorders. Oxidative stress is a hot topic in biomedical research, with connections to aging, neurodegenerative diseases, and cancer. The compound's tetrahydrobenzothiophene core may contribute to scavenging free radicals, making it a valuable tool for studying cellular redox mechanisms. This aligns with the broader trend of exploring small-molecule modulators for therapeutic intervention.

From a commercial perspective, CAS No. 2168169-11-5 is gaining traction among suppliers of fine chemicals and research reagents. Its availability in high purity grades (≥98%) ensures reproducibility in experimental settings, a key concern for academic and industrial labs. Additionally, the compound's structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to optimize its pharmacological profile. Questions about its patent status and regulatory considerations are also common, reflecting the need for clarity in intellectual property and compliance.

In summary, N-(5-oxo-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropanecarboxamide represents a compelling case study in modern drug discovery. Its structural features, combined with emerging applications in biomedical research, underscore its relevance in addressing unmet medical needs. As the scientific community continues to unravel its mechanisms and potential, this compound is poised to remain a topic of significant interest and innovation.